Cas no 911788-36-8 (1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 911788-36-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD03422567
• CID: 827116
• PubChem ID: 6483877
• Update Time: 2025-04-19

1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethanamine
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-ethylamine
• 1-(1,3-dimethylpyrazol-4-yl)ethanamine
• BP-11051
• DTXSID40424342
• 911788-36-8
• MFCD03422567
• FT-0690572
• CS-0250236
• AKOS000265040
• SCHEMBL4314699
• AKOS016341063
• LS-02502
• BB 0219779
• EN300-50198
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• F2169-0336

• MDL： MFCD03422567
• Inchi： 1S/C7H13N3/c1-5(8)7-4-10(3)9-6(7)2/h4-5H,8H2,1-3H3
• InChI Key： ZHCIXQMRFVTGGF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C(C)N

Computed Properties

• Exact Mass: 139.11100
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 1.44850

1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)